Cas no 2227669-14-7 (rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227669-14-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6435070
• PubChem ID: 96243466
• Update Time: 2025-06-03

rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227669-14-7
• EN300-1784841

• Inchi： 1S/C14H21NO/c1-9-6-5-7-10(13(9)16-4)12-11(8-15)14(12,2)3/h5-7,11-12H,8,15H2,1-4H3/t11-,12-/m1/s1
• InChI Key： KDUNCKRQRWXCKG-VXGBXAGGSA-N
• SMILES： O(C)C1C(C)=CC=CC=1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227669-14-7)

The compound rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227669-14-7) is a cyclopropylmethanamine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the dimethylcyclopropyl core and methoxy-methylphenyl substituent, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine.

One of the most searched questions in scientific databases revolves around the synthesis of rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine. The compound's stereochemistry, particularly the (1R,3R) configuration, plays a critical role in its biological activity. Recent studies highlight its potential as a modulator of specific receptors, which could explain its growing popularity in academic and industrial labs. The methoxy and methyl groups on the phenyl ring further enhance its pharmacokinetic properties, making it a candidate for optimizing drug-like molecules.

In the context of AI-driven drug design, rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine has been flagged as a promising scaffold for virtual screening. Computational chemists are leveraging machine learning models to predict its binding affinities, a topic frequently searched in platforms like PubMed and Google Scholar. The compound's CAS No. 2227669-14-7 is often cross-referenced in patents related to CNS (Central Nervous System) therapeutics, reflecting its relevance in addressing neurodegenerative diseases.

Another hot topic is the metabolic stability of cyclopropylmethanamine derivatives. The 2,2-dimethyl substitution in this compound is hypothesized to reduce oxidative degradation, a feature highly sought after in modern medicinal chemistry. Discussions on forums like ResearchGate often focus on optimizing such scaffolds for improved bioavailability, a key concern for researchers working on next-generation therapeutics.

From an SEO perspective, the keywords "rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine" and "CAS 2227669-14-7" are frequently paired with queries like "mechanism of action," "synthetic route," and "biological targets." This reflects the compound's interdisciplinary appeal, bridging organic chemistry, pharmacology, and computational biology. Its structural complexity also makes it a case study for advanced spectroscopic techniques, such as NMR and X-ray crystallography.

In summary, rac-(1R,3R)-3-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine represents a versatile chemical entity with broad applications. Its CAS No. 2227669-14-7 serves as a critical identifier in global databases, while its molecular architecture continues to inspire innovation in drug development. As research progresses, this compound is poised to remain at the forefront of discussions in both academic and industrial settings.